Cas no 130532-77-3 (2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-)

• Product Name: 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-
• CAS No: 130532-77-3
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5365029
• Update Time: 2025-06-21

2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-

• Inchi： 1S/C26H23NO4/c28-25(29)17-13-12-16-6-5-11-24(22(16)14-17)27-26(30)31-15-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-14,23-24H,5-6,11,15H2,(H,27,30)(H,28,29)
• InChI Key： CXPZXFSGSNIZAU-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=CC=C1C(O)=O

Additional information on 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-

Introduction to 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- stands out due to its unique structural properties and potential applications. This compound, identified by the CAS number CAS no130532-77-3, has garnered significant attention in recent years for its role in the development of novel therapeutic agents and its utility in synthetic chemistry.

The molecular structure of 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- is characterized by a naphthalene core substituted with various functional groups. The presence of an amino group at the 8-position and a fluorenylmethoxy carbonyl group at the 5-position contributes to its complex reactivity and makes it a valuable intermediate in organic synthesis. This compound's versatility has been exploited in the synthesis of more complex molecules, including those with potential pharmaceutical applications.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for various biological targets. The structural features of 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- make it an attractive scaffold for designing molecules that can interact with biological receptors. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. This has led to its investigation as a potential lead compound in drug discovery efforts.

The fluorenylmethoxy carbonyl group in the molecule is particularly noteworthy as it can serve as a protecting group for amino functions during synthetic reactions. This property is crucial in multi-step syntheses where selective protection and deprotection of functional groups are required. Additionally, the naphthalene core provides a rigid framework that can be modified to enhance binding affinity to biological targets. These features have made 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been employed to predict the binding modes of 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- to various biological targets. These studies have provided insights into how structural modifications can improve binding affinity and selectivity. Such information is invaluable for designing next-generation inhibitors with improved pharmacological properties.

The synthesis of 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluorenylmethoxy carbonyl group at the 5-position of the naphthalene core. These reactions are highly efficient and provide excellent regioselectivity.

The applications of this compound extend beyond pharmaceuticals. In materials science, derivatives of 2-Naphthalenecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- have been explored for their potential use in organic electronics. The rigid structure and electron-rich nature of these compounds make them suitable candidates for use in light-emitting diodes (LEDs) and organic photovoltaic cells. Such applications highlight the broad utility of this compound across different scientific disciplines.

In conclusion，2-Naphthalenecarboxylic acid，8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5，6，7，8-tetrahydro-- remains a fascinating subject of research due to its unique structural features and diverse applications。The ongoing investigation into its biological activity and synthetic utility promises to yield new insights and advancements in both pharmaceuticals and materials science。As research continues，this compound is likely to play an even greater role in shaping the future of chemical innovation。